BENGHE Foundational & Exploratory

Check Availability & Pricing

SE 175 as a Vasodilator in Physiological
Studies: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SE 175

Cat. No.: B1662416

For Researchers, Scientists, and Drug Development Professionals

Introduction

SE 175, chemically identified as 2-[[4-[(nitrooxy)methyl]benzoyl]thio]-benzoic acid methyl ester,
is a novel nitric oxide (NO) donor with significant vasodilatory properties. This technical guide
provides an in-depth overview of its mechanism of action, quantitative efficacy, and the
experimental protocols used in its physiological assessment. The primary focus is on its effects
on uterine and placental vasculature, as detailed in key physiological studies.[1][2]

Mechanism of Action: The Nitric Oxide-Cyclic GMP
Signaling Pathway

As a nitric oxide donor, SE 175's vasodilatory effect is mediated by the canonical NO-cyclic
GMP (cGMP) signaling pathway.[1][2] Once administered, SE 175 releases NO, which readily
diffuses across cell membranes into vascular smooth muscle cells.

Inside the smooth muscle cells, nitric oxide activates the enzyme soluble guanylate cyclase
(sGC). Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic
guanosine monophosphate (cGMP). The subsequent increase in intracellular cGMP
concentration activates protein kinase G (PKG).

PKG, in turn, phosphorylates several downstream targets, leading to a decrease in intracellular
calcium concentration ([Ca2+]i) and a reduction in the sensitivity of the contractile machinery to
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calcium. This is achieved through:
« Inhibition of calcium influx from the extracellular space.
o Enhanced sequestration of calcium into the sarcoplasmic reticulum.

 Activation of myosin light chain phosphatase, which dephosphorylates the myosin light
chains, leading to smooth muscle relaxation and vasodilation.

This signaling cascade is fundamental to the regulation of vascular tone, and its activation by
exogenous NO donors like SE 175 provides a powerful mechanism for inducing vasodilation in

a targeted manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1662416?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5667343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5667343/
https://pubmed.ncbi.nlm.nih.gov/29109771/
https://pubmed.ncbi.nlm.nih.gov/29109771/
https://www.benchchem.com/product/b1662416#se-175-as-a-vasodilator-in-physiological-studies
https://www.benchchem.com/product/b1662416#se-175-as-a-vasodilator-in-physiological-studies
https://www.benchchem.com/product/b1662416#se-175-as-a-vasodilator-in-physiological-studies
https://www.benchchem.com/product/b1662416#se-175-as-a-vasodilator-in-physiological-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

